Cas no 77123-91-2 (Dibenz[c,e][1,2]oxathiin,6-oxide)

• Product Name: Dibenz[c,e][1,2]oxathiin,6-oxide
• CAS No: 77123-91-2
• MF: C₁₂H₈O₂S
• MW: 216.255722045898
• CID: 548935
• PubChem ID: 819320
• Update Time: 2025-04-19

Dibenz[c,e][1,2]oxathiin,6-oxide Chemical and Physical Properties

Names and Identifiers

• Dibenz[c,e][1,2]oxathiin,6-oxide
• benzo[c][2,1]benzoxathiine 6-oxide
• DIBENZO[1,2]OXATHIIN 6-OXIDE
• dibenz<c,e><1,2>oxathiin 6-oxide
• dibenzo-1,2-oxathiin 2-oxide
• DTXSID50356064
• dibenz[c,e][1,2]oxathiin 6-oxide
• dibenzo[c,e][1,2]oxathiine 6-oxide
• AJ-190/25036002
• SCHEMBL9016907
• FT-0624627
• HMS2799P15
• CHEMBL1889980
• SMR000476465
• 6H-6lambda~4~-Dibenzo[c,e][1,2]oxathiin-6-one
• 77123-91-2
• (6S)-benzo[c][2,1]benzoxathiine 6-oxide
• MLS001178421

• Inchi： 1S/C12H8O2S/c13-15-12-8-4-2-6-10(12)9-5-1-3-7-11(9)14-15/h1-8H
• InChI Key： IYBLGEVIWORXGN-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 216.02500
• Monoisotopic Mass: 216.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 442.2°C at 760 mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.748
• PSA: 45.51000
• LogP: 3.63430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathiins